Cas no 5841-98-5 (5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 5841-98-5
• MF: C₁₂H₆F₃N₃O₂S
• MW: 313.25515127182
• CID: 1610384
• PubChem ID: 759110
• Update Time: 2025-04-21

5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 5-(2-Thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(2-thienyl)-7-(trifluoromethyl)-
• 5-(2-Thienyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-3-carboxylic acid
• ALBB-009905
• MFCD01445071
• LS-03328
• BQRJQAACCPRZPK-UHFFFAOYSA-N
• STK376884
• 310451-84-4
• 5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• DTXSID20973964
• 5841-98-5
• HMS1648G20
• SR-01000596986
• SR-01000596986-1
• BIM-0035058.P001
• CBMicro_034959
• AKOS000266002

• Inchi： 1S/C12H6F3N3O2S/c13-12(14,15)9-4-7(8-2-1-3-21-8)17-10-6(11(19)20)5-16-18(9)10/h1-5H,(H,19,20)
• InChI Key： BQRJQAACCPRZPK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C(F)(F)F)N2C(=C(C(=O)O)C=N2)N=1

Computed Properties

• Exact Mass: 313.01338
• Monoisotopic Mass: 313.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• PSA: 67.49

5-(thiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT